Cas no 860299-81-6 (3-(propan-2-yl)carbamoylprop-2-enoic acid)

• Product Name: 3-(propan-2-yl)carbamoylprop-2-enoic acid
• CAS No: 860299-81-6
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5045117
• Update Time: 2025-05-23

3-(propan-2-yl)carbamoylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(isopropylamino)-4-oxobut-2-enoic acid
• MLS000682369
• HMS2679I20
• NSC166485
• SMR000314730
• 3-[(propan-2-yl)carbamoyl]prop-2-enoic acid
• 3-(propan-2-yl)carbamoylprop-2-enoic acid

• Inchi： 1S/C7H11NO3/c1-5(2)8-6(9)3-4-7(10)11/h3-5H,1-2H3,(H,8,9)(H,10,11)/b4-3+
• InChI Key： HPDQADRQTVTWTP-ONEGZZNKSA-N
• SMILES： O=C(/C=C/C(=O)O)NC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 3-(propan-2-yl)carbamoylprop-2-enoic acid

Introduction to 3-(propan-2-yl)carbamoylprop-2-enoic acid (CAS No. 860299-81-6)

3-(propan-2-yl)carbamoylprop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 860299-81-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamoyl-substituted enoic acids, a structural motif that is often explored for its potential biological activities. The presence of both a carbamoyl group and an enone moiety in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable scaffold for medicinal chemistry applications.

The chemical structure of 3-(propan-2-yl)carbamoylprop-2-enoic acid consists of a propenoic acid backbone substituted with a carbamoyl group at the third carbon atom and an isopropyl group at the second carbon atom. This unique arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in the design of novel bioactive compounds. The enone functionality, in particular, is known to participate in various chemical reactions, including Michael additions, aldol condensations, and cycloadditions, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(propan-2-yl)carbamoylprop-2-enoic acid and its derivatives. One area of active research is its role as a precursor in the synthesis of enzyme inhibitors. For instance, derivatives of this compound have been investigated for their ability to modulate the activity of proteases and kinases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The carbamoyl group, in particular, is known to interact with the active sites of these enzymes, potentially leading to the development of potent therapeutic agents.

Another promising application of 3-(propan-2-yl)carbamoylprop-2-enoic acid lies in its use as a building block for the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their biological activity and are prevalent in many pharmaceuticals. By incorporating this compound into heterocyclic frameworks, researchers can generate novel molecules with enhanced binding affinity and selectivity. Recent studies have demonstrated that derivatives of 3-(propan-2-yl)carbamoylprop-2-enoic acid can serve as effective scaffolds for the development of antimicrobial agents, highlighting its importance in combating drug-resistant pathogens.

The synthesis of 3-(propan-2-yl)carbamoylprop-2-enoic acid itself presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yields and purity. However, advances in organic synthesis methodologies have made it possible to access this compound more efficiently. For example, catalytic asymmetric hydrogenation and transition-metal-catalyzed reactions have been employed to construct key functional groups with high precision. These advancements not only facilitate the production of 3-(propan-2-yl)carbamoylprop-2-enoic acid but also open up new possibilities for modifying its structure to tailor specific biological activities.

From a computational chemistry perspective, 3-(propan-2-yl)carbamoylprop-2-enoic acid has been studied to understand its molecular interactions and mechanistic pathways. Molecular modeling techniques have been particularly useful in predicting how this compound might bind to biological targets such as proteins and enzymes. By analyzing its three-dimensional structure and electronic properties, researchers can gain insights into its potential pharmacological effects. These computational studies often complement experimental work by providing a rational basis for designing new derivatives with improved properties.

The future prospects for 3-(propan-2-y l)carbamoylprop - 2 - enoic acid are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. As our understanding of molecular interactions deepens, new ways to harness the potential of this compound are likely to emerge. Additionally, green chemistry principles are being increasingly applied to optimize synthetic routes, making the production of 3-(propan - 2 - y l ) carbam oy l prop - 2 - eno ic ac id more sustainable and environmentally friendly.

In conclusion,3-(propan - 2 - y l ) carbam oy l prop - 2 - eno ic ac id (CAS No . 860299 - 81 - 6) represents a fascinating molecule with significant potential in pharmaceutical research . Its unique structural features make it a valuable tool for developing new drugs , while ongoing studies continue to uncover exciting new applications . As scientific knowledge advances , it is likely that this compound will play an increasingly important role in addressing some of today's most pressing medical challenges .